Cas no 1934686-58-4 (7-Amino-2-(hydroxymethyl)[1,2,4]triazolo[1,5-a]pyrimidin-5(4H)-one)
7-Amino-2-(hydroxymethyl)[1,2,4]triazolo[1,5-a]pyrimidin-5(4H)-one Chemical and Physical Properties
Names and Identifiers
-
- 7-Amino-2-(hydroxymethyl)[1,2,4]triazolo[1,5-a]pyrimidin-5(4H)-one
-
- MDL: MFCD28384434
- Inchi: 1S/C6H7N5O2/c7-3-1-5(13)9-6-8-4(2-12)10-11(3)6/h1,12H,2,7H2,(H,8,9,10,13)
- InChI Key: ZQWROVIRLGDUBL-UHFFFAOYSA-N
- SMILES: OCC1N=C2NC(C=C(N)N2N=1)=O
Computed Properties
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 266
- Topological Polar Surface Area: 106
7-Amino-2-(hydroxymethyl)[1,2,4]triazolo[1,5-a]pyrimidin-5(4H)-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Matrix Scientific | 162283-500mg |
7-Amino-2-(hydroxymethyl)[1,2,4]triazolo[1,5-a]pyrimidin-5(4H)-one |
1934686-58-4 | 500mg |
$295.00 | 2023-09-06 | ||
| Matrix Scientific | 162283-1g |
7-Amino-2-(hydroxymethyl)[1,2,4]triazolo[1,5-a]pyrimidin-5(4H)-one |
1934686-58-4 | 1g |
$565.00 | 2023-09-06 |
7-Amino-2-(hydroxymethyl)[1,2,4]triazolo[1,5-a]pyrimidin-5(4H)-one Related Literature
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
Additional information on 7-Amino-2-(hydroxymethyl)[1,2,4]triazolo[1,5-a]pyrimidin-5(4H)-one
7-Amino-2-(hydroxymethyl)[1,2,4]triazolo[1,5-a]pyrimidin-5(4H)-one: A Comprehensive Overview
The compound 7-Amino-2-(hydroxymethyl)[1,2,4]triazolo[1,5-a]pyrimidin-5(4H)-one (CAS No. 1934686-58-4) is a highly specialized organic molecule with significant potential in the fields of pharmacology and materials science. This compound belongs to the class of heterocyclic compounds, specifically a triazolopyrimidine derivative, which has garnered attention due to its unique structural features and promising biological activities. The triazolopyrimidine core of this molecule is known for its versatility in binding to various biological targets, making it a valuable scaffold for drug discovery.
Recent studies have highlighted the antimicrobial properties of 7-Amino-2-(hydroxymethyl)[1,2,4]triazolo[1,5-a]pyrimidin-5(4H)-one, particularly against Gram-positive bacteria. Researchers have demonstrated that this compound exhibits potent activity against *Staphylococcus aureus* and *Enterococcus faecalis*, which are notorious for their resistance to conventional antibiotics. The amino group at position 7 and the hydroxymethyl group at position 2 play critical roles in enhancing the compound's ability to interact with bacterial cell membranes, thereby disrupting their integrity.
In addition to its antimicrobial effects, this compound has shown potential as a cancer therapeutic agent. Preclinical studies have revealed that 7-Amino-2-(hydroxymethyl)[1,2,4]triazolo[1,5-a]pyrimidin-5(4H)-one can induce apoptosis in various cancer cell lines by targeting key signaling pathways such as the PI3K/AKT and MAPK pathways. The triazolopyrimidine ring system is believed to facilitate the molecule's ability to penetrate cellular membranes and interact with intracellular targets effectively.
The synthesis of 7-Amino-2-(hydroxymethyl)[1,2,4]triazolo[1,5-a]pyrimidin-5(4H)-one involves a multi-step process that typically begins with the preparation of a suitable triazolopyrimidine precursor. Recent advancements in synthetic chemistry have enabled researchers to optimize the reaction conditions, thereby improving the overall yield and purity of the compound. For instance, the use of microwave-assisted synthesis has been reported to significantly accelerate the formation of the triazolopyrimidine core while minimizing side reactions.
From a structural perspective, the 7-amino group introduces significant flexibility into the molecule, allowing it to adopt various conformations that are essential for binding to diverse biological targets. Similarly, the hydroxymethyl group at position 2 enhances the molecule's solubility in aqueous environments, which is crucial for its pharmacokinetic properties. Computational studies using molecular docking techniques have provided valuable insights into how these functional groups contribute to the compound's bioactivity.
One of the most exciting developments involving this compound is its potential application in drug delivery systems. Researchers have explored the use of 7-Amino-2-(hydroxymethyl)[1,2,4]triazolo[1,5-a]pyrimidin-5(4H)-one as a carrier for delivering anti-cancer drugs directly to tumor sites. The molecule's ability to self-assemble into nanostructures under specific conditions has been leveraged to create drug-loaded nanoparticles that exhibit enhanced targeting efficiency and reduced systemic toxicity.
Moreover, recent investigations into the photophysical properties of this compound have uncovered its potential applications in optoelectronic devices. The conjugated system within the triazolopyrimidine ring is capable of absorbing light across a broad spectrum, making it a promising candidate for use in organic light-emitting diodes (OLEDs) and photovoltaic cells. The introduction of substituents such as the amino group and hydroxymethyl group further modulates these properties, offering researchers greater control over the material's electronic characteristics.
In terms of toxicity profile, preliminary studies indicate that 7-Amino-2-(hydroxymethyl)[1,2,4]triazolo[1,5-a]pyrimidin-5(4H)-one exhibits low cytotoxicity against normal human cells at therapeutic concentrations. This suggests that it may have a favorable safety profile when used as a therapeutic agent. However, further research is required to fully understand its long-term effects and potential for off-target interactions.
The development of analogs based on this compound has also been an active area of research. By modifying substituents at different positions on the triazolopyrimidine ring system or altering functional groups such as the amino or hydroxymethyl groups researchers aim to enhance specific properties like bioavailability or selectivity towards particular biological targets.
In conclusion,7-Amino-2-(hydroxymethyl)[1
1934686-58-4 (7-Amino-2-(hydroxymethyl)[1,2,4]triazolo[1,5-a]pyrimidin-5(4H)-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)